Cas no 51642-43-4 (1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose)

• Product Name: 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose
• CAS No: 51642-43-4
• MF: C₁₄H₁₉N₃O₉
• MW: 373.315364122391
• MDL: MFCD00228630
• CID: 2952142
• PubChem ID: 12127419
• Update Time: 2025-04-21

1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 6-Azido-6-deoxy-alpha-D-glucopyranose 1,2,3,4-tetraacetate
• 1,2,3,4-tetra-O-acetyl-6-azido-6-deoxy-alpha-D-glucopyranose
• 1,2,3,4-Tetra-O-acetyl-6-azido-6-deoxy-a-D-glucopyranose
• 1,2,3,4-tetra-o-acetyl-6-azido-6-deoxy-alpha-d-glucopyranoside
• [(2R,3R,4S,5R,6R)-4,5,6-triacetyloxy-2-(azidomethyl)oxan-3-yl] acetate
• 1-O,2-O,3-O,4-O-Tetraacetyl-6-azido-6-deoxy-alpha-D-glucopyranose
• 51642-43-4
• LFQWTDKRDROWBN-RGDJUOJXSA-N
• MT03798
• MFCD00228630
• SCHEMBL14353166

• MDL： MFCD00228630
• Inchi： 1S/C14H19N3O9/c1-6(18)22-11-10(5-16-17-15)26-14(25-9(4)21)13(24-8(3)20)12(11)23-7(2)19/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： LFQWTDKRDROWBN-RGDJUOJXSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CN=[N+]=[N-])OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 373.11212919Da
• Monoisotopic Mass: 373.11212919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129